1-Piperazin-1-yl-3-thioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
1-Piperazin-1-yl-3-thioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
155473-97-5
VCID:
VC0360738
InChI:
InChI=1S/C14H18N4S/c15-9-12-10-3-1-2-4-11(10)13(17-14(12)19)18-7-5-16-6-8-18/h16H,1-8H2,(H,17,19)
SMILES:
C1CCC2=C(NC(=S)C(=C2C1)C#N)N3CCNCC3
Molecular Formula:
C14H18N4S
Molecular Weight:
274.39g/mol
1-Piperazin-1-yl-3-thioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
CAS No.: 155473-97-5
Main Products
VCID: VC0360738
Molecular Formula: C14H18N4S
Molecular Weight: 274.39g/mol
CAS No. | 155473-97-5 |
---|---|
Product Name | 1-Piperazin-1-yl-3-thioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile |
Molecular Formula | C14H18N4S |
Molecular Weight | 274.39g/mol |
IUPAC Name | 1-piperazin-1-yl-3-sulfanylidene-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile |
Standard InChI | InChI=1S/C14H18N4S/c15-9-12-10-3-1-2-4-11(10)13(17-14(12)19)18-7-5-16-6-8-18/h16H,1-8H2,(H,17,19) |
Standard InChIKey | WLKJXJNQSYVUCG-UHFFFAOYSA-N |
SMILES | C1CCC2=C(NC(=S)C(=C2C1)C#N)N3CCNCC3 |
Canonical SMILES | C1CCC2=C(NC(=S)C(=C2C1)C#N)N3CCNCC3 |
PubChem Compound | 912886 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume